Cas no 5541-64-0 (Quinoxaline, 2-(4-nitrophenyl)-)

• Product Name: Quinoxaline, 2-(4-nitrophenyl)-
• CAS No: 5541-64-0
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• CID: 351982
• PubChem ID: 761838
• Update Time: 2025-04-19

Quinoxaline, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)quinoxaline
• 2-(4-Nitro-phenyl)-quinoxaline
• MLS001203625
• Cambridge id 5162291
• SCHEMBL7153742
• AKOS000578941
• 5541-64-0
• CCG-276100
• HMS2844P16
• CHEMBL1434990
• SMR000505095
• AB00074752-01
• DTXSID901319859
• Oprea1_235725

• Inchi： 1S/C14H9N3O2/c18-17(19)11-7-5-10(6-8-11)14-9-15-12-3-1-2-4-13(12)16-14/h1-9H
• InChI Key： KINUCWHRJPFQQY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 251.06957
• Monoisotopic Mass: 251.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.342
• Boiling Point: 438.3°C at 760 mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.688
• PSA: 68.92